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The table below summarizes the fundamental physicochemical and solubility data for Sanggenon C,

essential for experimental planning [1] [2].

Property Value / Description

Molecular Formula C₄₀H₃₆O₁₂ [1]

Molecular Weight 708.71 g/mol [1]

Solubility in DMSO 100 mg/mL (141.10 mM) [3]

Solubility in Methanol Soluble [1]

Solubility in Acetone Slightly soluble [1]

General Form Yellow, solid crystalline powder [1]

Further biopharmaceutical profiling reveals that Sanggenon C exhibits low permeability across lung

epithelial cell monolayers (Calu-3 cells). This property, combined with its high molecular weight and

extensive hydrogen bonding, suggests it would have prolonged retention in the lungs after inhalation,

making it a promising candidate for local treatment of respiratory infections [2].
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Detailed Experimental Context and Protocols

The following methodologies from recent studies provide context for how these solubility properties are

applied in research.

Solubility Measurement Protocol: The pH-dependent solubility of Sanggenon C was determined

by incubating an excess of the compound (in both isolated form and as part of a root bark extract) in
buffers of varying pH (e.g., 1.2, 6.8, 7.4). The samples were shaken, filtered, and the concentration of

Sanggenon C in the supernatant was quantified using HPLC [2].
Cell-Based Uptake and Viability Study: To assess cellular penetration and toxicity, Sanggenon C
was dissolved in DMSO and diluted with a buffer. This solution was applied to lung epithelial cells.
The more lipophilic Sanggenon C exhibited greater cytotoxicity and better cellular uptake, confirming

its ability to penetrate cells despite its overall low permeability across intact cell layers [2].

Biological Pathways and Research Applications

Sanggenon C is not just a chemical entity; it has multiple investigated biological activities. The diagram

below summarizes its primary mechanisms of action and research applications.

Key Molecular Mechanisms

Research Applications & Models

Sanggenon C

Inhibition of:
- Proteasome (Chymotrypsin-like activity)
- NF-κB signaling
- Calcineurin/NFAT2 pathway

Induction of:
- Mitochondrial Apoptosis
- ER Stress & ROS
- MCL1 Protein Degradation

Oncology Research
- Colon, Cervical, Gastric Cancer cells
- Overcomes cisplatin resistance
- In vivo xenograft models

Cardiovascular Research
- Pressure-overload cardiac hypertrophy
- Mouse model (Aortic Banding)

Anti-infective Research
- Anti-SARS-CoV-2 (Mpro inhibitor)
- Proposed inhalation delivery

Other Areas
- Anti-inflammatory models
- Osteoporosis (Zebrafish model)
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Click to download full resolution via product page

Overview of Sanggenon C's biological mechanisms and research uses.

Key Considerations for Researchers

Solubility vs. Parent Extracts: Sanggenon C in its isolated form has higher solubility across

different pH levels compared to when it is present in a complex parent extract. This "pharmacokinetic
synergy" is an important factor when choosing between a purified compound or a crude extract for

your research [2].
Formulation Strategy: Its very low epithelial permeability is a positive trait for a lung-targeted
inhalable product, as it favors local retention. However, this same property would likely lead to very
poor oral bioavailability, guiding the choice of administration route [2].

Handling and Storage: As a solid powder, it should be stored in a sealed container, protected
from light and moisture, preferably at -20°C. DMSO stock solutions are hygroscopic and should be

used freshly prepared [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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